Cas no 878734-53-3 (1,6,7-trimethyl-3-(3-methylphenyl)methyl-8-(propan-2-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 1,6,7-trimethyl-3-(3-methylphenyl)methyl-8-(propan-2-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 878734-53-3
• MF: C₂₁H₂₅N₅O₂
• MW: 379.455504179001
• CID: 5556087
• Update Time: 2025-10-29

1,6,7-trimethyl-3-(3-methylphenyl)methyl-8-(propan-2-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1,6,7-trimethyl-3-(3-methylphenyl)methyl-8-(propan-2-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C21H25N5O2/c1-12(2)25-14(4)15(5)26-17-18(22-20(25)26)23(6)21(28)24(19(17)27)11-16-9-7-8-13(3)10-16/h7-10,12H,11H2,1-6H3
• InChI Key： HIDKUCXJUMWQOP-UHFFFAOYSA-N
• SMILES： N12C(N(C(C)C)C(C)=C1C)=NC1N(C(=O)N(CC3=CC(=CC=C3)C)C(C2=1)=O)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 1,6,7-trimethyl-3-(3-methylphenyl)methyl-8-(propan-2-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Introduction to 1,6,7-trimethyl-3-(3-methylphenyl)methyl-8-(propan-2-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione and Its Significance in Modern Chemical Research

The compound with the CAS number 878734-53-3, known as 1,6,7-trimethyl-3-(3-methylphenyl)methyl-8-(propan-2-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione, represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This heterocyclic compound belongs to the imidazopyrimidinone class, a structural motif that has garnered significant attention due to its diverse biological activities and potential therapeutic applications. The intricate architecture of this molecule, featuring multiple substituents that modulate its electronic and steric properties, makes it a compelling subject for detailed study.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds that exhibit potent pharmacological effects. The 1,6,7-trimethyl-3-(3-methylphenyl)methyl-8-(propan-2-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione structure combines several key features that make it particularly interesting. The presence of methyl groups at positions 1, 6, and 7 enhances the lipophilicity of the molecule, while the bulky 3-methylphenylmethyl group at position 3 introduces steric hindrance that can influence binding interactions with biological targets. Additionally, the propan-2-yl substituent at position 8 adds another layer of complexity to its pharmacophore.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The imidazopyrimidinone core is known to interact with various biological pathways, including those involved in inflammation, cancer metabolism,*and* neurodegenerative diseases. Recent studies have highlighted the importance of imidazopyrimidinones in developing small-molecule inhibitors that can modulate key enzymes and receptors. For instance,* researchers have demonstrated that derivatives of this class can inhibit Janus kinases (JAKs), which are crucial in signal transduction pathways associated with immune responses.

The 1,6,7-trimethyl-3-(3-methylphenyl)methyl-8-(propan-2-yl)-1H,,2,3,4,8,H-imidazo1,2/gpurine/,24-dione has been synthesized through multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. The process involves condensation reactions between appropriately substituted precursors followed by functional group transformations to achieve the desired structure. The synthesis highlights the importance of careful control over reaction conditions to ensure high yields and purity.* This compound exemplifies how structural modifications can lead to enhanced biological activity and improved pharmacokinetic profiles.

In terms of biological activity,* preliminary studies indicate that this compound exhibits promising properties as an anti-inflammatory agent.* It interacts with cyclooxygenase (COX) enzymes* which are pivotal in producing prostaglandins involved in inflammation.* Additionally,* its ability to modulate other inflammatory pathways* such as nuclear factor kappa B (NF-*κB*) suggests a multifaceted mechanism of action.* These findings are particularly relevant given the growing need for alternative treatments for chronic inflammatory diseases* where conventional therapies may have limitations.

Another area where this compound shows promise is in cancer research.* Cancer cells often exhibit altered metabolic states* which can be exploited for therapeutic gain.* The 1,,6,,7-trimethyl/,3(/())methylphenyl)methyl/,8(/())propan/dyl)imidozopyrimidine/dione displays properties that suggest it could interfere with key metabolic pathways* such as glycolysis* and glutaminolysis* which are overactive in many tumor types.* By targeting these pathways,* it may be possible to develop treatments that selectively inhibit cancer cell growth while sparing healthy cells.

The structural complexity of 1,,6,,7-trimethyl/,3(/())methylphenyl)methyl/,8(/())propan/dyl)imidozopyrimidine/dione* also makes it an attractive candidate for further derivatization.* By systematically modifying its substituents,* researchers can fine-tune its biological activity* solubility* and pharmacokinetic properties.* This approach allows for the creation of a library of compounds that can be screened for optimal efficacy and minimal toxicity.* Such libraries are invaluable tools in drug discovery pipelines* enabling rapid identification of lead compounds for further development.

Computational studies have also played a significant role in understanding the potential of 1,,6,,7-trimethyl/,-(//))methylphenyl)methyl//)//(-(//))propan//(-(//))dyl)//(-(//))imidazo//(-(//))pyrimidine)//(-(//))dione* as a therapeutic agent.* Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at the atomic level.* These predictions can guide experimental design* saving time and resources by focusing on the most promising candidates.* Furthermore,* computational methods can help identify potential off-target effects* which is crucial for ensuring safety and efficacy.

The development of novel synthetic methodologies is another area where this compound contributes significantly.* The synthesis of complex heterocyclic molecules often requires innovative approaches to overcome synthetic challenges.* The preparation of 1,,6,,7-trimethyldiurea-)* demonstrates how modern organic chemistry techniques such as transition-metal catalysis* asymmetric synthesis* and flow chemistry can be employed to construct intricate molecular frameworks efficiently.* These advancements not only facilitate the production of this specific compound but also provide valuable tools for synthesizing other biologically active molecules.

Future directions in research on 1,,6,,7-trimethyldiurea-)* include exploring its potential in combination therapies.* By pairing it with other agents that target different pathways or mechanisms,* researchers may be able to achieve synergistic effects that enhance therapeutic outcomes.* Additionally,* investigating its activity in preclinical models will provide further insights into its clinical potential.* Such studies are essential before moving into human trials* ensuring that promising compounds are both safe and effective.

In conclusion,* 1,,6,,7-trimethyldiurea-)* represents a significant advancement in chemical biology and pharmaceutical research. Its complex structure* versatile biological activities* and synthetic accessibility make it a valuable tool for drug discovery. As research continues to uncover new applications for this compound,* it is likely to play an increasingly important role in developing treatments for various diseases. The ongoing exploration of its properties and potential represents a testament to the power of interdisciplinary collaboration between chemists* biologists* and clinicians working together to improve human health.